Cas no 1269981-93-2 ((3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol
• CAS No: 1269981-93-2
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5716670
• PubChem ID: 93984163
• Update Time: 2025-10-23

(3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3-BROMO(2-THIENYL))PROPAN-1-OL
• (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol
• 1269981-93-2
• EN300-1165002
• 2-Thiophenepropanol, γ-amino-3-bromo-, (γR)-

• Inchi： 1S/C7H10BrNOS/c8-5-2-4-11-7(5)6(9)1-3-10/h2,4,6,10H,1,3,9H2/t6-/m1/s1
• InChI Key： CUMWMSBCEWSCFP-ZCFIWIBFSA-N
• SMILES： BrC1C=CSC=1[C@@H](CCO)N

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.613±0.06 g/cm3(Predicted)
• Boiling Point: 361.3±37.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Additional information on (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol

Recent Advances in the Study of (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol (CAS: 1269981-93-2)

In recent years, (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol (CAS: 1269981-93-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral amino alcohol derivative, characterized by its bromothiophene moiety, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and optimization.

Recent studies have focused on the synthesis and pharmacological evaluation of (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient enantioselective synthesis of this compound using asymmetric hydrogenation techniques. The study highlighted the importance of the (R)-configuration for biological activity, as the (S)-enantiomer exhibited significantly reduced potency in target binding assays. The synthetic route achieved high enantiomeric excess (ee > 98%) and good overall yield, addressing previous challenges in obtaining optically pure material for biological testing.

Pharmacological investigations have revealed that (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol demonstrates notable activity as a γ-aminobutyric acid (GABA) receptor modulator. In vitro electrophysiological studies showed that the compound potentiates GABA_A receptor currents at micromolar concentrations, suggesting potential applications in neurological disorders such as anxiety and epilepsy. The bromothiophene moiety appears to play a crucial role in receptor binding, with molecular docking studies indicating specific interactions with key amino acid residues in the receptor's binding pocket.

Beyond its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol exhibit inhibitory activity against certain protein kinases involved in cancer cell proliferation. The lead compound from this series showed IC₅₀ values in the low micromolar range against several cancer cell lines, with particular potency against breast cancer models. Structure-activity relationship (SAR) studies indicated that modifications to the amino alcohol portion could further enhance both potency and selectivity.

The metabolic stability and pharmacokinetic properties of (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol have also been investigated. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies in rodent models revealed reasonable oral bioavailability (approximately 40%) and a plasma half-life suitable for once-daily dosing. These findings, combined with the compound's favorable safety profile in acute toxicity studies, support its potential as a drug candidate for further development.

Future research directions for (3R)-3-amino-3-(3-bromothiophen-2-yl)propan-1-ol include optimization of its physicochemical properties to improve blood-brain barrier penetration for CNS applications, as well as exploration of prodrug strategies to enhance oral absorption. Additionally, the development of radiolabeled versions of the compound for positron emission tomography (PET) imaging studies is underway, which could provide valuable insights into its tissue distribution and target engagement in vivo.